Cas no 7150-54-1 (Aceticacid, 2-[(5,6-dimethyl-1H-benzimidazol-2-yl)thio]-)

Aceticacid, 2-[(5,6-dimethyl-1H-benzimidazol-2-yl)thio]- structure
7150-54-1 structure
Product Name:Aceticacid, 2-[(5,6-dimethyl-1H-benzimidazol-2-yl)thio]-
CAS No:7150-54-1
MF:C11H12N2O2S
MW:236.290181159973
CID:581745
PubChem ID:251475
Update Time:2025-04-19

Aceticacid, 2-[(5,6-dimethyl-1H-benzimidazol-2-yl)thio]- Chemical and Physical Properties

Names and Identifiers

    • Aceticacid, 2-[(5,6-dimethyl-1H-benzimidazol-2-yl)thio]-
    • (5,6-Dimethyl-1 H -benzoimidazol-2-ylsulfanyl)-acetic acid
    • [(5,6-Dimethyl-1H-benzimidazol-2-yl)thio]-acetic acid
    • 2-[(5,6-dimethyl-1H-benzimidazol-2-yl)sulfanyl]acetic acid
    • 5,6-Dimethylbenzimidazo-2-thiolessigsaeure
    • 2-((5,6-Dimethyl-1H-benzo[d]imidazol-2-yl)thio)aceticacid
    • ChemDiv1_008771
    • 7150-54-1
    • [(5,6-dimethyl-1h-benzimidazol-2-yl)thio]acetic acid
    • AKOS000639674
    • (5,6-Dimethyl-1H-benzoimidazol-2-ylsulfanyl)-acetic acid
    • [(5,6-dimethyl-1H-benzimidazol-2-yl)sulfanyl]acetic acid
    • HMS611O15
    • BB 0254173
    • AR-422/40723756
    • Oprea1_193270
    • NSC71878
    • 2-((5,6-Dimethyl-1H-benzo[d]imidazol-2-yl)thio)acetic acid
    • ((5,6-dimethyl-1h-benzimidazol-2-yl)thio)acetic acid
    • SCHEMBL7822536
    • (5,6-dimethyl-1 h-benzoimidazol-2-ylsulfanyl)-acetic acid
    • BAS 01256179
    • 2-[(5,6-dimethyl-1H-1,3-benzodiazol-2-yl)sulfanyl]acetic acid
    • DTXSID70290931
    • Z56774278
    • NSC-71878
    • Oprea1_672876
    • MDL: MFCD00022674
    • Inchi: 1S/C11H12N2O2S/c1-6-3-8-9(4-7(6)2)13-11(12-8)16-5-10(14)15/h3-4H,5H2,1-2H3,(H,12,13)(H,14,15)
    • InChI Key: CRJORIIWBSOFIP-UHFFFAOYSA-N
    • SMILES: S(CC(=O)O)C1=NC2C=C(C)C(C)=CC=2N1

Computed Properties

  • Exact Mass: 236.06200
  • Monoisotopic Mass: 236.062
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 91.3Ų

Experimental Properties

  • Density: 1.38
  • Boiling Point: 492.8°C at 760 mmHg
  • Flash Point: 251.8°C
  • Refractive Index: 1.679
  • PSA: 91.28000
  • LogP: 2.35640

Aceticacid, 2-[(5,6-dimethyl-1H-benzimidazol-2-yl)thio]- Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

Aceticacid, 2-[(5,6-dimethyl-1H-benzimidazol-2-yl)thio]- Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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